Cas no 87294-17-5 (Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]-)
87294-17-5 structure
Product Name:Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]-
CAS No:87294-17-5
MF:C15H16ClNO2
MW:277.746043205261
CID:657904
PubChem ID:71413208
Update Time:2025-04-19
Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]-
- 3-chloro-4-(4-propan-2-yloxyphenoxy)aniline
- DTXSID50832737
- 3-Chloro-4-{4-[(propan-2-yl)oxy]phenoxy}aniline
- A1-05080
- 87294-17-5
-
- Inchi: 1S/C15H16ClNO2/c1-10(2)18-12-4-6-13(7-5-12)19-15-8-3-11(17)9-14(15)16/h3-10H,17H2,1-2H3
- InChI Key: YLQAURQUWQYPNW-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1OC1C=CC(=CC=1)OC(C)C)N
Computed Properties
- Exact Mass: 277.0869564g/mol
- Monoisotopic Mass: 277.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 44.5Ų
Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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